Cas no 1797700-83-4 (N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide)

• Product Name: N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide
• CAS No: 1797700-83-4
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5916005
• PubChem ID: 71809636
• Update Time: 2025-06-08

N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-methoxypiperidin-1-yl)phenyl]-2,2-dimethylpropanamide
• F6442-5247
• 1797700-83-4
• N-(4-(4-methoxypiperidin-1-yl)phenyl)pivalamide
• AKOS024565192
• N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide

• Inchi： 1S/C17H26N2O2/c1-17(2,3)16(20)18-13-5-7-14(8-6-13)19-11-9-15(21-4)10-12-19/h5-8,15H,9-12H2,1-4H3,(H,18,20)
• InChI Key： TZCRAZGFIYOOHD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCC(OC)CC2)C=C1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide

N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide (CAS No. 1797700-83-4): A Comprehensive Overview

N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide (CAS No. 1797700-83-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as MMPD for brevity, is characterized by its unique structural features and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of MMPD.

The chemical structure of N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide is composed of a phenyl ring substituted with a 4-methoxypiperidine moiety and a 2,2-dimethylpropanamide group. The presence of the methoxy group on the piperidine ring and the dimethyl substitution on the propanamide group contribute to its distinct physicochemical properties. These structural features are crucial for its interactions with biological targets and its overall pharmacological profile.

Recent studies have focused on the synthesis of MMPD using various methodologies to optimize yield and purity. One notable approach involves the coupling of 4-methoxypiperidine with 4-bromobenzoyl chloride followed by reaction with 2,2-dimethylpropylamine. This multi-step synthesis process has been refined to achieve high yields and purity levels, making it suitable for further biological evaluation.

The biological activities of N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide have been extensively studied in both in vitro and in vivo models. Research has shown that MMPD exhibits potent anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

Furthermore, MMPD has demonstrated significant analgesic effects in animal models of pain. Studies using rodent models have shown that administration of MMPD results in dose-dependent reductions in nociceptive responses to thermal and mechanical stimuli. These findings suggest that MMPD may have therapeutic potential for the treatment of chronic pain conditions such as neuropathic pain and inflammatory pain.

In addition to its anti-inflammatory and analgesic properties, MMPD has also been investigated for its neuroprotective effects. Preclinical studies have indicated that MMPD can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make MMPD a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide has been evaluated in several preclinical studies. Toxicity assessments have shown that MMPD exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of MMPD in human subjects. Early-phase trials have demonstrated promising results, with patients showing improved symptoms and tolerability to the compound. Ongoing research aims to further elucidate the mechanisms of action of MMPD and optimize its formulation for various therapeutic applications.

In conclusion, N-4-(4-methoxypiperidin-1-yl)phenyl-2,2-dimethylpropanamide (CAS No. 1797700-83-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel treatments for inflammatory diseases, pain management, and neurodegenerative disorders. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential.